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Compound of Interest

Compound Name: Triphenylgermanium chloride

Cat. No.: B158819 Get Quote

Triphenylgermanium Chloride: A Comprehensive
Technical Guide
This technical guide provides an in-depth overview of the physical and chemical properties of

triphenylgermanium chloride ((C₆H₅)₃GeCl). It is intended for researchers, scientists, and

professionals in drug development and materials science who utilize organogermanium

compounds. This document consolidates key data, outlines experimental methodologies, and

illustrates relevant chemical processes.

Core Physical and Chemical Properties
Triphenylgermanium chloride is an organogermanium compound featuring a central

germanium atom bonded to three phenyl groups and one chlorine atom.[1] It presents as a

white to light yellow crystalline solid and is a versatile reagent in synthetic chemistry.[1][2]

The following table summarizes the key identifiers and molecular data for triphenylgermanium
chloride.
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Identifier Value Reference

IUPAC Name chloro(triphenyl)germane [1][2]

CAS Number 1626-24-0 [1][3][4][5]

EC Number 216-617-5 [2][4]

Molecular Formula C₁₈H₁₅ClGe [1][2][3]

Linear Formula (C₆H₅)₃GeCl [2][4]

Molecular Weight 339.4 g/mol [1][2][6]

MDL Number MFCD00000461 [2][5]

Quantitative physical properties are crucial for handling and experimental design. The data

below has been compiled from various sources.

Property Value Reference

Appearance
White to yellow powder or

crystals
[2]

Melting Point 112-115 °C [2][3][4][5]

Boiling Point 285 °C at 12 mmHg [3][4]

Density 1.166 g/cm³ [3]

Solubility
Insoluble in water; Soluble in

organic solvents
[1][2]

Spectroscopic data is essential for the characterization of triphenylgermanium chloride.

While detailed spectra are best consulted directly from spectral databases, general information

is available.
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Spectrum Type Availability Reference

¹H NMR Data available [6][7]

¹³C NMR Data available [7]

FTIR Data available [6]

Mass Spectrometry Data available [7]

Chemical Reactivity and Stability
Triphenylgermanium chloride is a stable compound under standard conditions but exhibits

reactivity characteristic of organometallic halides.

Stability: The compound is stable at normal conditions but may decompose upon heating,

releasing hazardous fumes.[1][8] It should be stored in a tightly closed container in a dry,

well-ventilated place.[8]

Moisture Sensitivity: It is sensitive to moisture and reacts slowly with water.[3] This hydrolysis

reaction yields triphenylgermanol and hydrochloric acid.[1]

Reactivity with Oxidizing Agents: It may react with strong oxidizing agents.[1][8]

Precursor for Synthesis: It is a key starting material for synthesizing other organogermanium

compounds.[1] For example, it can react with phosphonic acids to form triphenylgermanium

derivatives or with dicarboxylic acids to create bis(triphenylgermanium) dicarboxylates.[1]

The reaction with water is a primary consideration for handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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